Cas no 660-44-6 (3-(trifluoromethyl)sulfanylbenzonitrile)

3-(trifluoromethyl)sulfanylbenzonitrile structure
660-44-6 structure
Product Name:3-(trifluoromethyl)sulfanylbenzonitrile
CAS No:660-44-6
MF:C8H4F3NS
MW:203.184270858765
MDL:MFCD00236339
CID:820711
PubChem ID:2777861
Update Time:2026-04-29

3-(trifluoromethyl)sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethylthio)benzonitrile
    • 3-[(TRIFLUOROMETHYL)THIO]BENZONITRILE
    • 3-(trifluoromethyl)sulfanylbenzonitrile
    • MDL: MFCD00236339
    • Inchi: InChI=1S/C8H4F3NS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H
    • InChI Key: CIIUZJBOSHGHSN-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)SC(F)(F)F)C#N

Computed Properties

  • Exact Mass: 203.00172
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 23.79

3-(trifluoromethyl)sulfanylbenzonitrile Security Information

  • Hazardous Material transportation number:3276
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-36/37/39
  • Risk Phrases:R20/21/22
  • Safety Term:S26;S36

3-(trifluoromethyl)sulfanylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB128226-250 mg
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abcr
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abcr
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